S-[2-[(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)amino]-2-oxoethyl] ethanethioate

• IUPAC Name: S-[2-[(3-ethyl-6-fluoro-1,3-benzothiazol-2-ylidene)amino]-2-oxoethyl] ethanethioate
• InChI: InChI=1S/C13H13FN2O2S2/c1-3-16-10-5-4-9(14)6-11(10)20-13(16)15-12(18)7-19-8(2)17/h4-6H,3,7H2,1-2H3
• InChI Key: QXOAAPILNGTDRY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)F)SC1=NC(=O)CSC(=O)C
• Molecular Formula: C13H13FN2O2S2
• Molecular Weight: 312.4 g/mol

Description

Synthesis Analysis

Synthesis analysis involves understanding the chemical reactions used to create the compound. This could involve multiple steps, each with its own reactants, products, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in the molecule. Techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. The products of these reactions can provide insights into the compound’s chemical properties.

Physical And Chemical Properties Analysis

This involves measuring properties like melting point, boiling point, solubility, and reactivity. These properties can help predict how the compound behaves under different conditions.

Scientific Research Applications

Synthesis and Structural Characterization

Researchers have developed a series of compounds related to benzothiazole, including the target compound, focusing on their synthesis and structural characterization. These compounds have been synthesized through condensation reactions and characterized using NMR, X-ray diffraction, and other spectroscopic methods, providing a foundation for their potential applications in scientific research (Pejchal, Pejchalová, & Růžičková, 2015).

Antimicrobial and Antifungal Activity

Benzothiazole derivatives, including those structurally related to the chemical compound , have demonstrated significant antimicrobial and antifungal activities. These activities are assessed against various bacterial and fungal strains, suggesting their potential utility in developing new antimicrobial agents (Pejchal, Pejchalová, & Růžičková, 2015).

Corrosion Inhibition

In the field of material science, benzothiazole derivatives have been studied for their corrosion inhibiting effects on metals in acidic environments. These compounds, including analogs of the target chemical, show promising results in protecting steel from corrosion, suggesting applications in industrial maintenance and preservation (Hu et al., 2016).

Anticancer Activity

Benzothiazole derivatives have been synthesized and evaluated for their anticancer properties. These studies focus on the modification of the benzothiazole scaffold to enhance antitumor activity, indicating the potential of such compounds, including the specific structure of interest, in cancer research (Osmaniye et al., 2018).

Mechanism of Action

If the compound has a biological activity, the mechanism of action describes how it exerts its effects at the molecular level.

Safety and Hazards

Safety analysis involves understanding the risks associated with handling the compound. This could include toxicity, flammability, and environmental impact.